Cas no 864350-40-3 (1-Butanone, 2-amino-1-cyclopropyl-3-methyl-, (2S)-)

• Product Name: 1-Butanone, 2-amino-1-cyclopropyl-3-methyl-, (2S)-
• CAS No: 864350-40-3
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5989307
• PubChem ID: 59677798
• Update Time: 2025-10-24

1-Butanone, 2-amino-1-cyclopropyl-3-methyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 2-amino-1-cyclopropyl-3-methyl-, (2S)-
• 864350-40-3
• SCHEMBL13759725
• (2S)-2-amino-1-cyclopropyl-3-methylbutan-1-one
• EN300-798534

• Inchi： 1S/C8H15NO/c1-5(2)7(9)8(10)6-3-4-6/h5-7H,3-4,9H2,1-2H3/t7-/m0/s1
• InChI Key： OIUXRCBKXRFLIY-ZETCQYMHSA-N
• SMILES： C(C1CC1)(=O)[C@@H](N)C(C)C

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.020±0.06 g/cm3(Predicted)
• Boiling Point: 205.8±23.0 °C(Predicted)
• pka: 7.96±0.33(Predicted)

Additional information on 1-Butanone, 2-amino-1-cyclopropyl-3-methyl-, (2S)-

Comprehensive Overview of 1-Butanone, 2-amino-1-cyclopropyl-3-methyl-, (2S)- (CAS No. 864350-40-3)

The compound 1-Butanone, 2-amino-1-cyclopropyl-3-methyl-, (2S)- (CAS No. 864350-40-3) is a specialized organic molecule with a unique stereochemical configuration. Its structure features a cyclopropyl ring, a methyl group, and an amino functional group, making it a subject of interest in pharmaceutical and agrochemical research. The (2S)-configuration indicates its chiral nature, which is critical for its biological activity and applications in asymmetric synthesis.

In recent years, the demand for chiral compounds like 1-Butanone, 2-amino-1-cyclopropyl-3-methyl-, (2S)- has surged due to their role in drug development. Researchers are particularly interested in how such molecules interact with enzymes and receptors, a topic frequently searched in AI-driven drug discovery platforms. The compound’s potential as a building block for bioactive molecules aligns with the growing trend of green chemistry and sustainable synthesis, which prioritize efficiency and minimal environmental impact.

The synthesis of 1-Butanone, 2-amino-1-cyclopropyl-3-methyl-, (2S)- often involves stereoselective reactions, a hot topic in organic chemistry forums. Its cyclopropyl moiety is noteworthy for its strain-induced reactivity, a feature explored in medicinal chemistry for designing novel therapeutics. Users frequently search for "chiral amine synthesis" or "cyclopropyl derivatives applications," reflecting the compound’s relevance in cutting-edge research.

From an industrial perspective, 1-Butanone, 2-amino-1-cyclopropyl-3-methyl-, (2S)- is valued for its versatility. It serves as a precursor in the production of fine chemicals and specialty materials, addressing queries like "high-value chemical intermediates." Its stability and compatibility with various reaction conditions make it a preferred choice for process optimization studies, a trending topic in chemical engineering circles.

Analytical characterization of this compound typically employs techniques such as NMR spectroscopy and mass spectrometry, keywords often associated with quality control in chemical manufacturing. The (2S)-enantiomer’s purity is crucial, as impurities can significantly alter its performance in catalytic applications, another frequently searched term in scientific databases.

In summary, 1-Butanone, 2-amino-1-cyclopropyl-3-methyl-, (2S)- (CAS No. 864350-40-3) exemplifies the intersection of chiral chemistry and applied research. Its structural features and synthetic utility cater to evolving trends like precision medicine and sustainable industrial processes, ensuring its continued prominence in scientific and industrial discourse.